Tosyl cyanide
Tosyl cyanide
p-Toluenesulfonyl cyanide is an electron-deficient nitrile. It undergoes hetero-Diels-Alder reaction with silyl enol ether of cyclohexenone to yield hydrolytically sensitive [4+2] adduct. It also undergoes facile [2+3] cycloaddition reaction with azides to form 5-sulfonyl tetrazoles. p-Toluenesulfonyl cyanide also reacts with alcohols in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield sulfinates.
Brand Name:
Vulcanchem
CAS No.:
19158-51-1
VCID:
VC21193525
InChI:
InChI=1S/C8H7NO2S/c1-7-2-4-8(5-3-7)12(10,11)6-9/h2-5H,1H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)C#N
Molecular Formula:
C8H7NO2S
Molecular Weight:
181.21 g/mol
Tosyl cyanide
CAS No.: 19158-51-1
Cat. No.: VC21193525
Molecular Formula: C8H7NO2S
Molecular Weight: 181.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p-Toluenesulfonyl cyanide is an electron-deficient nitrile. It undergoes hetero-Diels-Alder reaction with silyl enol ether of cyclohexenone to yield hydrolytically sensitive [4+2] adduct. It also undergoes facile [2+3] cycloaddition reaction with azides to form 5-sulfonyl tetrazoles. p-Toluenesulfonyl cyanide also reacts with alcohols in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield sulfinates. |
|---|---|
| CAS No. | 19158-51-1 |
| Molecular Formula | C8H7NO2S |
| Molecular Weight | 181.21 g/mol |
| IUPAC Name | (4-methylphenyl)sulfonylformonitrile |
| Standard InChI | InChI=1S/C8H7NO2S/c1-7-2-4-8(5-3-7)12(10,11)6-9/h2-5H,1H3 |
| Standard InChI Key | JONIMGVUGJVFQD-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)C#N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)C#N |
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